4-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
4-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0477763
InChI:
InChI=1S/C22H22N2O3/c1-4-9-17-12-16(14-20(21(17)25)27-5-2)13-19-15(3)23-24(22(19)26)18-10-7-6-8-11-18/h4,6-8,10-14,25H,1,5,9H2,2-3H3/b19-13+
SMILES:
CCOC1=CC(=CC(=C1O)CC=C)C=C2C(=NN(C2=O)C3=CC=CC=C3)C
Molecular Formula:
C22H22N2O3
Molecular Weight:
362.4g/mol
4-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0477763
Molecular Formula: C22H22N2O3
Molecular Weight: 362.4g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H22N2O3 |
|---|---|
| Molecular Weight | 362.4g/mol |
| IUPAC Name | (4E)-4-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-5-methyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C22H22N2O3/c1-4-9-17-12-16(14-20(21(17)25)27-5-2)13-19-15(3)23-24(22(19)26)18-10-7-6-8-11-18/h4,6-8,10-14,25H,1,5,9H2,2-3H3/b19-13+ |
| Standard InChI Key | XEUNFSYONQPCEI-CPNJWEJPSA-N |
| SMILES | CCOC1=CC(=CC(=C1O)CC=C)C=C2C(=NN(C2=O)C3=CC=CC=C3)C |
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